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Compound of Interest

Compound Name: 2-(Bromomethyl)benzonitrile

Cat. No.: B057715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 2-
(Bromomethyl)benzonitrile (CAS No. 22115-41-9), a crucial intermediate in organic synthesis

and pharmaceutical development. The document details its commercial availability from various

suppliers, including purity levels and common quantities. It also covers essential chemical and

physical properties, critical safety and handling information, and its significant applications,

particularly as a key building block in the synthesis of the antidiabetic agent Alogliptin.

Furthermore, this guide outlines experimental protocols for reactions involving 2-
(Bromomethyl)benzonitrile and includes schematic diagrams to illustrate a general synthetic

workflow and its role in specific reaction pathways.

Chemical and Physical Properties
2-(Bromomethyl)benzonitrile, also known as 2-cyanobenzyl bromide or α-bromo-o-tolunitrile,

is a white to off-white or beige crystalline solid.[1][2] Its fundamental properties are summarized

in the table below.
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Property Value Source

CAS Number 22115-41-9 [3]

Molecular Formula C₈H₆BrN [4]

Molecular Weight 196.04 g/mol [4]

Melting Point 70 - 74 °C [1]

Boiling Point 111 °C / 1.5 mmHg [5]

Appearance
White to off-white crystalline

solid
[2]

SMILES N#Cc1ccccc1CBr

InChIKey
QGXNHCXKWFNKCG-

UHFFFAOYSA-N

Commercial Availability
2-(Bromomethyl)benzonitrile is readily available from a variety of chemical suppliers. The

purity levels are typically high, often ≥97% or 98%.[5] The compound is offered in quantities

ranging from grams to bulk orders, catering to both laboratory research and larger-scale

manufacturing needs.

Supplier Purity Available Quantities

Sigma-Aldrich (Merck) ≥97% 5 g, 25 g

Apollo Scientific 98% 25 g, 100 g, 500 g

Fisher Scientific 98% 1 g, and other quantities

Crescent Chemical Company Not specified Default Title size

Simson Pharma Limited Not specified Available upon request

BLD Pharm Not specified Available upon request
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Note: Pricing and stock availability are subject to change and should be confirmed with the

respective suppliers.

Safety and Handling
2-(Bromomethyl)benzonitrile is classified as a corrosive substance.[3][4] It causes severe

skin burns and eye damage.[1][3][6]

GHS Hazard Classification: Skin Corrosion (Category 1B), Serious Eye Damage (Category

1).[3]

Signal Word: Danger.[1]

Hazard Statements: H314: Causes severe skin burns and eye damage.[3]

Precautionary Statements:

P260: Do not breathe dust.[3]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][3]

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[3]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/ shower.[3]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER/doctor.[3]

First Aid: In case of contact, immediately flush skin or eyes with plenty of water for at least 15

minutes.[1] For inhalation, move the person to fresh air.[1][3] If swallowed, rinse mouth with

water but do not induce vomiting.[1][3] In all cases of exposure, immediate medical attention

is required.[1][3]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[3] Store locked up.

[1][3]
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Applications in Synthesis
2-(Bromomethyl)benzonitrile is a versatile building block in organic synthesis.[2] Its utility

stems from the presence of two reactive functional groups: the bromomethyl group, which is an

excellent electrophile for nucleophilic substitution reactions, and the nitrile group, which can be

hydrolyzed or reduced to other functional groups.

A primary application of this compound is as a key intermediate in the synthesis of Alogliptin,

an oral antihyperglycemic agent used for treating type 2 diabetes.[7][8] Alogliptin is a selective

inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4).[7]

Additionally, 2-(Bromomethyl)benzonitrile is used in the synthesis of various heterocyclic

compounds. For instance, it reacts with 2H-tetrazole in the presence of potassium hydroxide to

yield 4-[(2H-tetrazol-2-yl)methyl]benzonitrile.[7] It also undergoes a base-promoted

condensation reaction with homophthalic anhydride to produce 6,11-dihydro-5H-indeno[1,2-

c]isoquinolin-5-one.[7]

Experimental Protocols
Protocol 1: Synthesis of 2-(Bromomethyl)benzonitrile
from 2-Methylbenzonitrile
This protocol is a general representation of a Wohl-Ziegler bromination reaction.

Materials: 2-Methylbenzonitrile, N-Bromosuccinimide (NBS), a radical initiator (e.g., benzoyl

peroxide or AIBN), and a non-polar solvent (e.g., carbon tetrachloride).

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

2-methylbenzonitrile in carbon tetrachloride.

Add N-Bromosuccinimide (1.0-1.1 equivalents) and a catalytic amount of the radical

initiator to the solution.

Heat the reaction mixture to reflux. Monitor the reaction progress using an appropriate

technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
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Once the starting material is consumed, cool the reaction mixture to room temperature.

The succinimide byproduct will precipitate.

Filter the mixture to remove the solid succinimide.

Wash the filtrate with an aqueous solution of sodium bicarbonate and then with brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Filter off the drying agent and concentrate the solvent under reduced pressure to obtain

the crude product.

Purify the crude product by recrystallization or column chromatography to yield pure 2-
(bromomethyl)benzonitrile.

Protocol 2: Synthesis of 4-[(2H-tetrazol-2-
yl)methyl]benzonitrile
This protocol describes a nucleophilic substitution reaction using 2-
(Bromomethyl)benzonitrile.[7]

Materials: 2-(Bromomethyl)benzonitrile, 2H-tetrazole, potassium hydroxide (KOH), and a

suitable solvent.

Procedure:

In a reaction vessel, dissolve 2H-tetrazole and potassium hydroxide in a suitable solvent.

Add a solution of 2-(Bromomethyl)benzonitrile to the mixture.

Stir the reaction at room temperature or with gentle heating, monitoring its progress by

TLC.

Upon completion, perform an aqueous work-up to remove inorganic salts.

Extract the product into an organic solvent.

Dry the organic layer and remove the solvent under reduced pressure.
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Purify the resulting product as necessary.

Visualizations
The following diagrams, created using the DOT language, illustrate key processes involving 2-
(Bromomethyl)benzonitrile.
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Caption: General workflow for a nucleophilic substitution reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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